Cas no 1081145-73-4 (3-[5-(7-bromo-1-benzoxepin-4-yl)-1,3,4-oxadiazol-2-yl]pyridine)
3-[5-(7-bromo-1-benzoxepin-4-yl)-1,3,4-oxadiazol-2-yl]pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(7-bromo-1-benzoxepin-4-yl)-5-pyridin-3-yl-1,3,4-oxadiazole
- Pyridine, 3-[5-(7-bromo-1-benzoxepin-4-yl)-1,3,4-oxadiazol-2-yl]-
- 3-[5-(7-bromo-1-benzoxepin-4-yl)-1,3,4-oxadiazol-2-yl]pyridine
-
- Inchi: 1S/C17H10BrN3O2/c18-14-3-4-15-13(9-14)8-11(5-7-22-15)16-20-21-17(23-16)12-2-1-6-19-10-12/h1-10H
- InChI Key: DSGJBCVTZGRIOA-UHFFFAOYSA-N
- SMILES: C1=NC=CC=C1C1=NN=C(C2=CC3=CC(Br)=CC=C3OC=C2)O1
3-[5-(7-bromo-1-benzoxepin-4-yl)-1,3,4-oxadiazol-2-yl]pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3375-3008-2μmol |
3-[5-(7-bromo-1-benzoxepin-4-yl)-1,3,4-oxadiazol-2-yl]pyridine |
1081145-73-4 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3375-3008-5μmol |
3-[5-(7-bromo-1-benzoxepin-4-yl)-1,3,4-oxadiazol-2-yl]pyridine |
1081145-73-4 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3375-3008-10μmol |
3-[5-(7-bromo-1-benzoxepin-4-yl)-1,3,4-oxadiazol-2-yl]pyridine |
1081145-73-4 | 90%+ | 10μl |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3375-3008-20μmol |
3-[5-(7-bromo-1-benzoxepin-4-yl)-1,3,4-oxadiazol-2-yl]pyridine |
1081145-73-4 | 90%+ | 20μl |
$79.0 | 2023-04-26 | |
| Life Chemicals | F3375-3008-1mg |
3-[5-(7-bromo-1-benzoxepin-4-yl)-1,3,4-oxadiazol-2-yl]pyridine |
1081145-73-4 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3375-3008-2mg |
3-[5-(7-bromo-1-benzoxepin-4-yl)-1,3,4-oxadiazol-2-yl]pyridine |
1081145-73-4 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3375-3008-3mg |
3-[5-(7-bromo-1-benzoxepin-4-yl)-1,3,4-oxadiazol-2-yl]pyridine |
1081145-73-4 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3375-3008-4mg |
3-[5-(7-bromo-1-benzoxepin-4-yl)-1,3,4-oxadiazol-2-yl]pyridine |
1081145-73-4 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
| Life Chemicals | F3375-3008-5mg |
3-[5-(7-bromo-1-benzoxepin-4-yl)-1,3,4-oxadiazol-2-yl]pyridine |
1081145-73-4 | 90%+ | 5mg |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3375-3008-10mg |
3-[5-(7-bromo-1-benzoxepin-4-yl)-1,3,4-oxadiazol-2-yl]pyridine |
1081145-73-4 | 90%+ | 10mg |
$79.0 | 2023-04-26 |
3-[5-(7-bromo-1-benzoxepin-4-yl)-1,3,4-oxadiazol-2-yl]pyridine Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
Additional information on 3-[5-(7-bromo-1-benzoxepin-4-yl)-1,3,4-oxadiazol-2-yl]pyridine
Comprehensive Overview of 3-[5-(7-bromo-1-benzoxepin-4-yl)-1,3,4-oxadiazol-2-yl]pyridine (CAS No. 1081145-73-4)
3-[5-(7-bromo-1-benzoxepin-4-yl)-1,3,4-oxadiazol-2-yl]pyridine (CAS No. 1081145-73-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and material science research due to its unique structural features and potential applications. The compound belongs to the class of benzoxepin derivatives, which are known for their diverse biological activities and utility in drug discovery. Its molecular structure combines a pyridine ring with a 1,3,4-oxadiazole moiety, linked to a 7-bromo-1-benzoxepin core, making it a promising candidate for further exploration.
In recent years, researchers have focused on the synthesis and characterization of 1,3,4-oxadiazole-containing compounds due to their broad-spectrum pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of the pyridine ring in 3-[5-(7-bromo-1-benzoxepin-4-yl)-1,3,4-oxadiazol-2-yl]pyridine further enhances its potential as a scaffold for designing novel therapeutic agents. This compound's CAS No. 1081145-73-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.
One of the key areas of interest for this compound is its potential role in targeted drug delivery systems. With the rise of personalized medicine, scientists are exploring how heterocyclic compounds like this can be engineered to interact with specific biological targets. The 7-bromo-1-benzoxepin moiety, in particular, has been studied for its ability to modulate enzyme activity and receptor binding, making it a valuable component in the development of next-generation pharmaceuticals.
Another trending topic in the scientific community is the application of such compounds in organic electronics. The conjugated systems within 3-[5-(7-bromo-1-benzoxepin-4-yl)-1,3,4-oxadiazol-2-yl]pyridine suggest potential utility in organic light-emitting diodes (OLEDs) or photovoltaic cells. Researchers are investigating its photophysical properties to determine its suitability for use in sustainable energy solutions, a field that aligns with global efforts to combat climate change.
The synthesis of CAS No. 1081145-73-4 involves multi-step organic reactions, often starting from commercially available benzoxepin precursors. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve yield and purity. These methods are frequently discussed in forums and publications, as they address the growing demand for efficient and environmentally friendly synthetic protocols.
From a safety and regulatory perspective, 3-[5-(7-bromo-1-benzoxepin-4-yl)-1,3,4-oxadiazol-2-yl]pyridine is handled under standard laboratory conditions, with no significant hazards reported in literature. Its non-toxic profile under typical usage scenarios makes it a viable candidate for further development. However, as with all chemical compounds, proper handling and disposal procedures must be followed to ensure safety and compliance with environmental regulations.
In conclusion, 3-[5-(7-bromo-1-benzoxepin-4-yl)-1,3,4-oxadiazol-2-yl]pyridine (CAS No. 1081145-73-4) represents a versatile and intriguing compound with wide-ranging applications in medicine and materials science. Its unique structure and properties continue to inspire research, making it a subject of ongoing interest in both academic and industrial settings. As the scientific community delves deeper into its potential, this compound is poised to play a pivotal role in advancing technology and healthcare solutions.
1081145-73-4 (3-[5-(7-bromo-1-benzoxepin-4-yl)-1,3,4-oxadiazol-2-yl]pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)